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Compound of Interest

Compound Name: Dioxybenzone-d3

Cat. No.: B12401914

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of
Dioxybenzone-d3, a deuterated analog of the UV-filtering agent Dioxybenzone. This document
is intended for researchers, scientists, and professionals in drug development who require a
stable, isotopically labeled internal standard for quantitative analysis.

Commercial Availability

Dioxybenzone-d3 is available from several specialized chemical suppliers. It is primarily used
as an internal standard in analytical and pharmacokinetic research, enhancing the accuracy of
mass spectrometry and liquid chromatography methods for the precise quantification of

Dioxybenzone in biological samples.[1] Below is a summary of commercially available sources.
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BENCHE

. Catalog ] Available
Supplier Product Name Purity .
Number Quantities
Dioxybenzone- -
Veeprho Not specified >95% (HPLC) Request a quote

D3

LGC Standards

Dioxybenzone-
ds

TRC-D486367

>95% (HPLC)[2]
[3]

1 mg, 2.5 mg, 10
mg[2][3]

MedchemExpres  Dioxybenzone- N
HY-B0966S Not specified 1 mg, 5 mg
s d3
o Dioxybenzone- - N B
CymitQuimica Not specified Not specified Not specified

ds

Physicochemical Properties

A summary of the key physicochemical properties of Dioxybenzone-d3 is presented below.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.lgcstandards.com/DE/en/Dioxybenzone-d3/p/TRC-D486367
https://www.lgcstandards.com/PA/en/Dioxybenzone-d3/p/TRC-D486367?queryID=aafc9c6612ed37b7c0dd3b8534fef2a0
https://www.lgcstandards.com/DE/en/Dioxybenzone-d3/p/TRC-D486367
https://www.lgcstandards.com/PA/en/Dioxybenzone-d3/p/TRC-D486367?queryID=aafc9c6612ed37b7c0dd3b8534fef2a0
https://www.benchchem.com/product/b12401914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

(2-hydroxy-4-(methoxy-
IUPAC Name d3)phenyl)(2-
hydroxyphenyl)methanone

2,2'-Dihydroxy-4-

methoxybenzophenone-d3,

Synonyms
Benzophenone-8-d3, Cyasorb
UV 24-d3

Molecular Formula C14H9D304

Molecular Weight 247.26 g/mol

CAS Number (unlabeled) 131-53-3

Appearance Yellow powder

Melting Point 68 °C
Insoluble in water; moderately

Solubility soluble in ethanol and
isopropanol.

Storage Temperature +4°C

Experimental Protocols

Dioxybenzone-d3 is primarily utilized as an internal standard in analytical methods for the
quantification of Dioxybenzone. Below is a detailed experimental protocol adapted from a study
on the analysis of benzophenone-type UV filters in human biological samples. This method can
be adapted for the use of Dioxybenzone-d3 for the quantification of Dioxybenzone.

Quantification of Benzophenone-type UV Filters in
Umbilical Cord Blood using LC-MS/MS

This protocol details a liquid-liquid extraction and subsequent analysis by liquid
chromatography-tandem mass spectrometry (LC-MS/MS).

3.1.1 Materials and Reagents

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12401914?utm_src=pdf-body
https://www.benchchem.com/product/b12401914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Dioxybenzone-d3 (Internal Standard)
e Methanol (MeOH), HPLC grade

o Methyl tert-butyl ether (MTBE)

e Sodium chloride (NaCl)

e Sodium bicarbonate (NaHCO3)

e Ammonium formate (NHsHCO32)

o Ultrapure water

3.1.2 Internal Standard Stock Solution Preparation

Prepare a stock solution of Dioxybenzone-d3 in methanol at a concentration of 200 ng/mL.

Store the stock solution at -20°C.

3.1.3 Sample Preparation (Liquid-Liquid Extraction)

To 500 pL of serum sample, add 100 uL of the Dioxybenzone-d3 internal standard solution.

Add 500 pL of a physiological solution of NaCl in methanol (0.137 M).

Perform a liquid-liquid extraction by adding 2 mL of MTBE.

Vortex the mixture vigorously.

Freeze the samples to separate the organic and aqueous phases.

Transfer the organic phase to a clean tube.

Evaporate the organic phase to near dryness under a gentle stream of nitrogen.

Add 0.5 mL of 100 mM NaHCO:s to adjust the pH to 10.5 and incubate at 60°C for 5 minutes.

Evaporate the sample to near dryness again under nitrogen.
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¢ Reconstitute the residue in 1 mL of methanol.

o Store the extracts at -20°C until LC-MS/MS analysis.

3.1.4 LC-MS/MS Analysis

e Liquid Chromatography (LC):

[e]

Column: A suitable C18 reversed-phase column.

o

Mobile Phase: A gradient of ammonium formate buffer and methanol.

[¢]

Flow Rate: A typical flow rate for analytical C18 columns.

[¢]

Injection Volume: 10-20 pL.
e Tandem Mass Spectrometry (MS/MS):

o lonization Mode: Electrospray lonization (ESI) in negative or positive mode, optimized for
Dioxybenzone.

o Detection: Multiple Reaction Monitoring (MRM) of the specific precursor and product ion
transitions for both Dioxybenzone and Dioxybenzone-d3.

Visualizations
Experimental Workflow for Sample Analysis

The following diagram illustrates the general workflow for the quantification of Dioxybenzone in
biological samples using Dioxybenzone-d3 as an internal standard.
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Workflow for Bioanalytical Quantification

Proposed Metabolic Pathway of Dioxybenzone

While Dioxybenzone-d3 is used as a stable internal standard and is not expected to undergo
significant metabolism in analytical procedures, understanding the metabolism of the parent
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compound, Dioxybenzone, is crucial for pharmacokinetic and toxicological studies. Research
has shown that Dioxybenzone can be metabolized in vivo.
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Metabolic Activation of Dioxybenzone

Safety and Handling

Dioxybenzone is classified as a skin and eye irritant and may cause respiratory irritation. It is
important to handle Dioxybenzone-d3 with appropriate personal protective equipment (PPE),
including gloves, a lab coat, and safety goggles. Work should be conducted in a well-ventilated
area or a fume hood to avoid inhalation of dust. For detailed safety information, refer to the
Safety Data Sheet (SDS) provided by the supplier.

This technical guide provides a summary of the currently available information on
Dioxybenzone-d3. For specific applications, it is recommended to consult the technical
documentation provided by the supplier and relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Technical Guide for
Dioxybenzone-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401914#commercial-availability-of-dioxybenzone-
d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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